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Compound of Interest

Compound Name: Fak-IN-9

Cat. No.: B12388619

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the proper disposal of Fak-IN-9, a potent FAK inhibitor. Adherence to these procedures is

critical for minimizing environmental impact and protecting laboratory personnel.

Disclaimer: A specific Safety Data Sheet (SDS) for Fak-IN-9 was not publicly available at the

time of this writing. The following guidance is based on the safety data for a closely related FAK

inhibitor, FAK-IN-2, and general best practices for the disposal of potent kinase inhibitors. It is

imperative to obtain the official SDS for Fak-IN-9 from your supplier for definitive handling and

disposal instructions.

Key Safety and Chemical Data
The following table summarizes the known hazard and property information for a representative

FAK inhibitor. This data should be used as a guide for handling Fak-IN-9, with the assumption

of similar properties until a specific SDS is available.
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Property Data Citation

GHS Hazard Classification

Acute Toxicity, Oral (Category

4), H302; Acute Aquatic

Toxicity (Category 1), H400;

Chronic Aquatic Toxicity

(Category 1), H410

[1]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Precautionary Statements
P264, P270, P273, P301 +

P312, P330, P391, P501
[1]

Appearance Solid [1]

Storage Conditions

Store at -20°C (powder) or

-80°C (in solvent). Keep

container tightly sealed in a

cool, well-ventilated area.

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1][2]

Hazardous Decomposition

Under fire conditions, may

decompose and emit toxic

fumes.

[1][2]

Experimental Protocols for Safe Disposal
The following step-by-step procedures are recommended for the safe disposal of Fak-IN-9
waste. These protocols are designed to mitigate risks of exposure and environmental

contamination.

Personal Protective Equipment (PPE)
Before handling Fak-IN-9 or its waste, ensure the following PPE is worn:

Eye Protection: Safety goggles with side-shields.[1]
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Hand Protection: Protective gloves (e.g., nitrile).[1]

Body Protection: Impervious clothing, such as a lab coat.[1]

Respiratory Protection: A suitable respirator should be used if there is a risk of dust or

aerosol formation.[1]

Disposal of Solid Fak-IN-9 Waste
Collection: Collect all solid waste contaminated with Fak-IN-9, including unused compound,

contaminated lab supplies (e.g., pipette tips, tubes), and PPE, in a dedicated, clearly labeled

hazardous waste container.

Container Labeling: The container must be labeled with "Hazardous Waste," the name of the

chemical ("Fak-IN-9"), and the associated hazard symbols (e.g., harmful, environmentally

hazardous).

Storage: Store the sealed hazardous waste container in a designated, secure area away

from incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Do not dispose of solid Fak-IN-9 waste in the regular trash.

Disposal of Liquid Fak-IN-9 Waste
Collection: Collect all liquid waste containing Fak-IN-9, including solutions and rinsates, in a

dedicated, sealed, and leak-proof hazardous waste container.

Environmental Precaution: Avoid release to the environment.[1] Do not pour Fak-IN-9
solutions down the drain.

Container Labeling: Clearly label the container with "Hazardous Waste," "Fak-IN-9," and the

appropriate hazard warnings.

Storage: Store the liquid hazardous waste container in a secondary containment tray in a

designated, secure area.
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Disposal: All chemical waste should be disposed of in accordance with local, state, and

federal regulations. Contact your institution's Environmental Health and Safety (EHS)

department or a certified hazardous waste disposal service for proper disposal.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Fak-IN-9.
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Caption: Logical workflow for the proper disposal of Fak-IN-9 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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